2,4-dichloro-3-(trifluoromethyl)benzoic Acid
Overview
Description
2,4-dichloro-3-(trifluoromethyl)benzoic Acid is a useful research compound. Its molecular formula is C8H3Cl2F3O2 and its molecular weight is 259.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymer Synthesis
- Cyclopolymerization : 2,4-dichloro-3-(trifluoromethyl)benzoic Acid is involved in the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts, useful in cyclopolymerization processes (Mayershofer, Nuyken, & Buchmeiser, 2006).
Organic Chemistry
- Directed Lithiation : This compound plays a role in organic synthesis, specifically in directed lithiation reactions to produce ortho-substituted products (Bennetau, Mortier, Moyroud, & Guesnet, 1995).
- Decarboxylative Trifluoromethylation : It has been used in catalyst-free decarboxylative trifluoromethylation/perfluoroalkylation processes in water–acetonitrile environments (Wang, Fang, Deng, & Gong, 2017).
Environmental Science
- Treatment of Herbicides : This acid is significant in the treatment of herbicides like 2,4-D using membrane bioreactor technology, highlighting its role in environmental remediation (Ghoshdastidar & Tong, 2013).
Biochemical Pharmacology
- Structure-Metabolism Relationships : In pharmacology, the compound is studied for its physicochemical properties and metabolism in rats, providing insights into drug metabolism (Ghauri, Blackledge, Glen, Sweatman, Lindon, Beddell, Wilson, & Nicholson, 1992).
Material Science
- Polymeric Systems : It is used in the synthesis and application of resorbable coatings of vascular grafts, showing its utility in material science and biomedical applications (Rodri´guez, Gallardo, Roma´n, Rebuelta, Bermejo, Buja´n, Bello´n, Honduvilla, & Escudero, 1999).
Pharmaceutical Science
- Drug Synthesis Precursors : It serves as a precursor in the synthesis of antituberculosis drug candidates, emphasizing its importance in pharmaceutical research (Richter, Goddard, Schlegel, Imming, & Seidel, 2021).
Properties
IUPAC Name |
2,4-dichloro-3-(trifluoromethyl)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2F3O2/c9-4-2-1-3(7(14)15)6(10)5(4)8(11,12)13/h1-2H,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOIVZYSWXDVNPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)Cl)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.